1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone

• IUPAC Name: 1-[3-fluoro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]butan-1-one
• InChI: InChI=1S/C18H25FN2O2/c1-4-5-17(22)14-6-7-16(15(19)12-14)20-8-10-21(11-9-20)18(23)13(2)3/h6-7,12-13H,4-5,8-11H2,1-3H3
• InChI Key: TWDUWNXHOANDPT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C(C)C)F
• Molecular Formula: C18H25FN2O2
• Molecular Weight: 320.4 g/mol

Description

1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone, also known as FIPB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. FIPB is a small molecule inhibitor that targets specific enzymes and proteins in the body, making it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone involves its binding to specific enzymes and proteins in the body, thereby inhibiting their activity. This compound has been found to target several key enzymes and proteins involved in cancer cell growth and survival, including histone deacetylases, protein kinase C, and the androgen receptor. By inhibiting these targets, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects in the body, including the modulation of gene expression, the inhibition of cell proliferation and survival, and the suppression of inflammation. This compound has also been shown to have anti-angiogenic effects by inhibiting the growth of new blood vessels that are necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone is its specificity for certain enzymes and proteins, which makes it a promising candidate for the development of targeted therapies for various diseases. However, the use of this compound in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations. Further studies are needed to optimize the formulation and delivery of this compound for therapeutic use.

Future Directions

Future research on 1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone could focus on several areas, including the development of new formulations and delivery methods, the identification of new targets for this compound inhibition, and the evaluation of its efficacy and safety in clinical trials. In addition, this compound could be used as a tool for studying the molecular mechanisms of cancer and other diseases, providing insights into new therapeutic targets and strategies.

Synthesis Methods

The synthesis of 1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone involves several steps, including the reaction of 3-fluoro-4-(4-isobutyryl-1-piperazinyl)benzene with butyryl chloride in the presence of a base, followed by purification and isolation of the desired product. The yield of this compound can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

1-[3-fluoro-4-(4-isobutyryl-1-piperazinyl)phenyl]-1-butanone has been extensively studied for its potential applications in the treatment of cancer, inflammation, and other diseases. For example, this compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation and survival. In addition, this compound has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and chemokines.